2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide

• Molecular Formula: C15H12ClF2NO2
• Molecular Weight: 311.71 g/mol
• IUPAC Name: 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide
• InChI: InChI=1S/C15H12ClF2NO2/c1-9-6-7-10(11(16)8-9)14(20)19-12-4-2-3-5-13(12)21-15(17)18/h2-8,15H,1H3,(H,19,20)
• InChI Key: LJTNZSALXRTCBA-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2OC(F)F)Cl

Description

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide, also known as CFM-2, is a small molecule inhibitor of the Transient Receptor Potential Vanilloid 1 (TRPV1) ion channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli including heat, capsaicin, and acid. CFM-2 has been shown to be a potent inhibitor of TRPV1 and has been used in various scientific research applications.

Mechanism of Action

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide acts as a competitive inhibitor of TRPV1. It binds to the channel at a site distinct from the capsaicin binding site and prevents the channel from opening in response to various stimuli. This results in a decrease in calcium influx and subsequent downstream signaling events.
Biochemical and Physiological Effects:
2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide has been shown to inhibit TRPV1-mediated calcium influx in various cell types including dorsal root ganglion neurons and HEK293 cells expressing TRPV1. In vivo studies have shown that 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide can attenuate pain behavior in various animal models of pain. 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide has also been shown to have anti-inflammatory effects in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide is its potency and selectivity for TRPV1. It has been shown to be a more potent inhibitor of TRPV1 than other commonly used TRPV1 inhibitors such as capsazepine and SB-366791. However, one limitation of 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide is its relatively low solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the use of 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide in scientific research. One area of interest is the role of TRPV1 in cancer progression. TRPV1 has been shown to be expressed in various cancer cell types and may play a role in tumor growth and metastasis. 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide could be used to investigate the function of TRPV1 in these processes and may have potential as a therapeutic agent for cancer.
Another area of interest is the development of more potent and selective TRPV1 inhibitors. While 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide is a potent inhibitor of TRPV1, there is still a need for more selective inhibitors that do not inhibit other channels or receptors. This could lead to the development of more effective treatments for pain and inflammation.
In conclusion, 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide is a potent inhibitor of TRPV1 that has been used in various scientific research applications. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed. There are several future directions for the use of 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide in scientific research, including the investigation of its role in cancer progression and the development of more potent and selective TRPV1 inhibitors.

Synthesis Methods

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide can be synthesized through a multi-step process starting from 2-chloro-4-methylbenzoic acid. The first step involves the conversion of the carboxylic acid to an acid chloride using thionyl chloride. The resulting acid chloride is then reacted with 2-(difluoromethoxy)aniline in the presence of a base such as triethylamine to yield the desired product, 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide.

Scientific Research Applications

2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide has been used in various scientific research applications due to its ability to inhibit TRPV1. TRPV1 has been implicated in various physiological processes including pain sensation, thermoregulation, and inflammation. 2-chloro-N-[2-(difluoromethoxy)phenyl]-4-methylbenzamide has been used to study the role of TRPV1 in these processes and has been shown to be a useful tool for investigating the function of TRPV1.